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Compound of Interest

Compound Name: 2-Anilinophenylacetic acid

Cat. No.: B1207824 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-
anilinophenylacetic acid, ensuring compliance with safety regulations and minimizing

environmental impact.

Immediate Safety and Handling Precautions
Before handling 2-anilinophenylacetic acid, it is imperative to consult the Safety Data Sheet

(SDS) and be fully aware of its potential hazards. This compound is classified as a skin, eye,

and respiratory irritant[1].

Personal Protective Equipment (PPE): A thorough risk assessment should be conducted before

any handling. The following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before

use and disposed of properly after handling[2].

Body Protection: A laboratory coat or other suitable protective clothing to prevent skin

contact[2].
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Respiratory Protection: If dusts or aerosols are likely to be generated, a NIOSH-approved

respirator is required[2].

Engineering Controls: All handling of 2-anilinophenylacetic acid should occur in a well-

ventilated area, preferably within a certified chemical fume hood. An eyewash station and

safety shower must be readily accessible[2].

Hazard Summary
The following table summarizes the key hazard information for 2-anilinophenylacetic acid.

Hazard Classification Description Precautionary Statements

Skin Irritation (Category 2) Causes skin irritation.
P264, P280, P302+P352,

P332+P317, P362+P364[1]

Eye Irritation (Category 2A) Causes serious eye irritation.

P264, P280,

P305+P351+P338,

P337+P313[1][3]

Specific target organ toxicity,

single exposure (Category 3)

May cause respiratory

irritation.

P261, P271, P304+P340,

P319, P403+P233, P405[1]

Aquatic Hazard (Acute,

Category 3)
Harmful to aquatic life. P273[3]

Step-by-Step Disposal Protocol
Under no circumstances should 2-anilinophenylacetic acid be discharged into the sanitary

sewer system or disposed of as general solid waste[2]. It must be treated as hazardous waste

and disposed of through a licensed chemical waste management facility[2].

Waste Identification and Segregation:

Identify all waste containing 2-anilinophenylacetic acid as hazardous chemical waste.

Segregate this waste from other waste streams, especially from incompatible materials

like strong oxidizing agents[4]. Do not mix with other wastes unless compatibility has been

verified[2].
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Waste Collection and Containerization:

Solid Waste: Collect solid 2-anilinophenylacetic acid waste in a dedicated, properly

labeled, and sealable container that is compatible with the chemical[2].

Liquid Waste (Solutions): If the compound is in a solution, collect it in a designated, leak-

proof, and clearly labeled waste container for organic liquids[2].

Contaminated Materials: Any materials, such as gloves, wipes, or absorbent pads used to

clean up spills, must be collected and disposed of as hazardous waste[5][6].

Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "2-Anilinophenylacetic acid".

List all constituents and their approximate concentrations on the label.

Store the sealed waste container in a designated and secure satellite accumulation area,

under the control of laboratory personnel, away from incompatible materials[5][7].

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste[5].

Provide the EHS office with all necessary information regarding the waste's composition

and quantity[5].

Spill and Emergency Procedures
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate and Secure: Immediately evacuate and restrict access to the spill area[5].

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust[5].
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Containment: While wearing appropriate PPE, carefully sweep or scoop up the solid

material, avoiding dust generation[5][6].

Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect

all cleaning materials for disposal as hazardous waste[5].

Reporting: Report the spill to the laboratory supervisor and follow all institutional reporting

procedures[5].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
anilinophenylacetic acid in a laboratory setting.
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Caption: Disposal workflow for 2-anilinophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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